4-{[(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)carbonyl]amino}benzoic acid

• IUPAC Name: 4-[(6,7-dimethoxy-3,4-dihydro-1H-isoquinoline-2-carbonyl)amino]benzoic acid
• InChI: InChI=1S/C19H20N2O5/c1-25-16-9-13-7-8-21(11-14(13)10-17(16)26-2)19(24)20-15-5-3-12(4-6-15)18(22)23/h3-6,9-10H,7-8,11H2,1-2H3,(H,20,24)(H,22,23)
• InChI Key: LVUQPUZWXVZLNT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2CN(CCC2=C1)C(=O)NC3=CC=C(C=C3)C(=O)O)OC
• Molecular Formula: C19H20N2O5
• Molecular Weight: 356.4 g/mol

Description

The compound “4-{[(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)carbonyl]amino}benzoic acid” is a complex organic molecule. It contains an isoquinoline group, which is a type of nitrogen-containing heterocycle. The isoquinoline group in this compound is substituted with two methoxy groups and a carbonyl group.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, 6,7-dimethoxy-3,4-dihydroisoquinolin-1-ylacetonitrile in the enamine form readily reacts with acyl iso(thio)cyanates affording in high yields 1,2-fused oxo. Another study reported the removal of the N-sulfinyl auxiliary leading to an amine, which upon treatment with n-BuLi cyclized easily into isoquinolone.

Molecular Structure Analysis

The molecular structure of this compound can be deduced from its IUPAC name. It contains a benzoic acid group, which is a carboxylic acid with a benzene ring. This group is substituted with an amino group that is further substituted with a carbonyl group and a 6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl group.

Chemical Reactions Analysis

The compound can undergo various chemical reactions due to the presence of multiple functional groups. For example, the carboxylic acid group can undergo reactions such as esterification, amidation, and reduction. The isoquinoline group can participate in reactions such as electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. For instance, the presence of polar groups such as carboxylic acid and amino groups would increase its solubility in polar solvents. The compound is likely to have a high melting point due to the presence of multiple aromatic rings.

Future Directions

The compound could be further studied for its potential biological activities. Given the biological activities exhibited by other isoquinoline-containing compounds, it could be a promising candidate for drug development.